Cas no 832118-04-4 (Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-)

Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)- structure
832118-04-4 structure
Product name:Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-
CAS No:832118-04-4
MF:C15H14N2O4S
MW:318.347662448883
CID:676114
PubChem ID:71416010

Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine, 2-methyl-1-[(4-nitrophenyl)sulfonyl]-3-phenyl-, (3S)-
    • (3S)-2-methyl-1-(4-nitrophenyl)sulfonyl-3-phenylaziridine
    • (3S)-2-Methyl-1-(4-nitrobenzene-1-sulfonyl)-3-phenylaziridine
    • DTXSID80835413
    • 832118-04-4
    • Inchi: InChI=1S/C15H14N2O4S/c1-11-15(12-5-3-2-4-6-12)16(11)22(20,21)14-9-7-13(8-10-14)17(18)19/h2-11,15H,1H3/t11?,15-,16?/m1/s1
    • InChI Key: MFZTTWFHLYNZDG-YWCUFVOSSA-N
    • SMILES: CC1C(N1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

  • Exact Mass: 318.06742811g/mol
  • Monoisotopic Mass: 318.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.4Ų
  • XLogP3: 2.6

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